Cas no 2171654-23-0 (2-(2-Carbamoylazetidin-1-yl)acetic acid)

2-(2-Carbamoylazetidin-1-yl)acetic acid is a versatile azetidine derivative featuring a carbamoyl group and a carboxylic acid functionality. Its compact, strained four-membered ring structure enhances reactivity, making it a valuable intermediate in medicinal chemistry and drug development. The carbamoyl moiety provides hydrogen-bonding potential, while the acetic acid side chain offers further derivatization opportunities. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and peptidomimetics, due to its ability to mimic peptide bonds while improving metabolic stability. Its well-defined structure and functional group compatibility make it a reliable building block for targeted molecular design.
2-(2-Carbamoylazetidin-1-yl)acetic acid structure
2171654-23-0 structure
Product Name:2-(2-Carbamoylazetidin-1-yl)acetic acid
CAS No:2171654-23-0
MF:C6H10N2O3
MW:158.155201435089
CID:5603120
PubChem ID:165522851
Update Time:2025-05-24

2-(2-Carbamoylazetidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1281354
    • 2-(2-carbamoylazetidin-1-yl)acetic acid
    • 2171654-23-0
    • 2-(2-Carbamoylazetidin-1-yl)acetic acid
    • Inchi: 1S/C6H10N2O3/c7-6(11)4-1-2-8(4)3-5(9)10/h4H,1-3H2,(H2,7,11)(H,9,10)
    • InChI Key: QSFUOJWSRXHPIX-UHFFFAOYSA-N
    • SMILES: O=C(C1CCN1CC(=O)O)N

Computed Properties

  • Exact Mass: 158.06914219g/mol
  • Monoisotopic Mass: 158.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.3
  • Topological Polar Surface Area: 83.6Ų

2-(2-Carbamoylazetidin-1-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1281354-0.05g
2-(2-carbamoylazetidin-1-yl)acetic acid
2171654-23-0
0.05g
$827.0 2023-08-31
Enamine
EN300-1281354-0.1g
2-(2-carbamoylazetidin-1-yl)acetic acid
2171654-23-0
0.1g
$867.0 2023-08-31
Enamine
EN300-1281354-0.25g
2-(2-carbamoylazetidin-1-yl)acetic acid
2171654-23-0
0.25g
$906.0 2023-08-31
Enamine
EN300-1281354-0.5g
2-(2-carbamoylazetidin-1-yl)acetic acid
2171654-23-0
0.5g
$946.0 2023-08-31
Enamine
EN300-1281354-1g
2-(2-carbamoylazetidin-1-yl)acetic acid
2171654-23-0
1g
$986.0 2023-08-31
Enamine
EN300-1281354-2.5g
2-(2-carbamoylazetidin-1-yl)acetic acid
2171654-23-0
2.5g
$1931.0 2023-08-31
Enamine
EN300-1281354-5g
2-(2-carbamoylazetidin-1-yl)acetic acid
2171654-23-0
5g
$2858.0 2023-08-31
Enamine
EN300-1281354-10g
2-(2-carbamoylazetidin-1-yl)acetic acid
2171654-23-0
10g
$4236.0 2023-08-31
Enamine
EN300-1281354-1.0g
2-(2-carbamoylazetidin-1-yl)acetic acid
2171654-23-0
1g
$0.0 2023-06-07

Additional information on 2-(2-Carbamoylazetidin-1-yl)acetic acid

Recent Advances in the Study of 2-(2-Carbamoylazetidin-1-yl)acetic acid (CAS: 2171654-23-0) in Chemical Biology and Pharmaceutical Research

2-(2-Carbamoylazetidin-1-yl)acetic acid (CAS: 2171654-23-0) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine ring and carbamoyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex drug molecules. The following sections provide a comprehensive overview of the latest research findings related to this compound.

The synthesis of 2-(2-Carbamoylazetidin-1-yl)acetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods to achieve high enantiomeric purity, which is crucial for its application in chiral drug development. The compound's stability under various physiological conditions has also been investigated, revealing its suitability for oral administration and other delivery methods.

In terms of biological activity, 2-(2-Carbamoylazetidin-1-yl)acetic acid has demonstrated notable effects on specific enzymatic pathways. Recent in vitro studies have shown that it acts as a potent inhibitor of certain proteases involved in inflammatory and neurodegenerative diseases. Additionally, its interaction with cellular receptors has been explored, suggesting potential applications in targeted therapy for cancer and autoimmune disorders. These findings are supported by molecular docking studies that highlight the compound's high binding affinity to key biological targets.

One of the most exciting developments is the use of 2-(2-Carbamoylazetidin-1-yl)acetic acid as a precursor in the synthesis of more complex drug candidates. Researchers have successfully incorporated this compound into larger molecular frameworks, resulting in derivatives with enhanced pharmacological properties. For instance, recent work has shown that modifications to the carbamoyl group can significantly alter the compound's bioavailability and metabolic stability, opening new avenues for drug design.

The safety profile of 2-(2-Carbamoylazetidin-1-yl)acetic acid has also been a focus of recent research. Preclinical studies have indicated low toxicity levels and favorable pharmacokinetic properties, making it a viable candidate for further development. However, challenges such as scale-up production and long-term stability under storage conditions remain areas of active investigation.

In conclusion, 2-(2-Carbamoylazetidin-1-yl)acetic acid (CAS: 2171654-23-0) represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and biological activity make it a valuable tool for researchers aiming to address unmet medical needs. Future studies are expected to explore its potential in clinical settings, paving the way for novel therapeutic interventions.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD